Cas no 1436061-69-6 (5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile)

• Product Name: 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile
• CAS No: 1436061-69-6
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• CID: 5444688
• PubChem ID: 71991119
• Update Time: 2025-06-12

5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• (3-Cyano-4-fluorophenyl)-(3-hydroxypropyl)cyanamide
• 1436061-69-6
• AKOS016949047
• 5-[CYANO(3-HYDROXYPROPYL)AMINO]-2-FLUOROBENZONITRILE
• EN300-26575677
• 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile

• Inchi： 1S/C11H10FN3O/c12-11-3-2-10(6-9(11)7-13)15(8-14)4-1-5-16/h2-3,6,16H,1,4-5H2
• InChI Key： GLJIKLBMBGFIHU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(N(C#N)CCCO)=CC=C1F

Computed Properties

• Exact Mass: 219.08079011g/mol
• Monoisotopic Mass: 219.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.0±45.0 °C(Predicted)
• pka: 14.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile

Introduction to 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile (CAS No. 1436061-69-6)

5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile, a compound with the chemical formula C₁₀H₁₀FN₂O, is a significant molecule in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 1436061-69-6, has garnered attention due to its unique structural features and potential applications in drug development. The presence of both cyano and fluoro substituents, along with an amino group linked to a hydroxypropyl chain, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural composition of 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile includes a benzene ring substituted with a cyano group at the 5-position and an amino group at the 2-position. The hydroxypropyl chain attached to the amino group introduces additional functionality, making it a valuable building block for medicinal chemists. This compound's unique properties have led to its exploration in several research areas, including anticancer, anti-inflammatory, and antimicrobial applications.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile contributes to these advantages, making it a promising candidate for developing novel therapeutic agents. Researchers have been investigating its potential in targeting various diseases, particularly those involving protein-protein interactions and enzyme inhibition.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The cyano group can be further functionalized through various chemical reactions, such as reduction or hydrolysis, to yield different pharmacophores. Similarly, the amino group can participate in amide bond formation, allowing for the creation of peptidomimetics and other bioactive peptides. These transformations make 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile a valuable tool in synthetic organic chemistry.

Recent studies have highlighted the compound's potential in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity is often associated with disease progression. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with fewer side effects. The structural features of 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile make it an ideal candidate for such applications.

The hydroxypropyl chain not only adds flexibility to the molecule but also allows for interactions with biological targets through hydrogen bonding. This feature is particularly useful in designing molecules that can bind tightly to protein surfaces, enhancing their therapeutic efficacy. Additionally, the presence of both electron-withdrawing (cyano) and electron-donating (fluoro) groups can fine-tune the electronic properties of the molecule, making it more suitable for specific biological interactions.

In conclusion, 5-cyano(3-hydroxypropyl)amino-2-fluorobenzonitrile (CAS No. 1436061-69-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it a valuable intermediate for synthesizing various bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.